Cas no 25594-37-0 (3-Methylpyrazine 1-oxide)
3-Methylpyrazine 1-oxide structure
Product Name:3-Methylpyrazine 1-oxide
CAS No:25594-37-0
MF:C5H6N2O
MW:110.11394071579
CID:2189390
PubChem ID:573393
Update Time:2025-04-21
3-Methylpyrazine 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylpyrazine 1-oxide
- 3-methyl-pyrazine-1-oxide
- DB-304831
- pyrazine 1-oxide, 3-methyl-
- Pyrazine, 2-methyl-, 4-oxide
- 25594-37-0
- SCHEMBL2629384
-
- Inchi: 1S/C5H6N2O/c1-5-4-7(8)3-2-6-5/h2-4H,1H3
- InChI Key: MLURVXFBKAKBIV-UHFFFAOYSA-N
- SMILES: CC1N=CC=[N+]([O-])C=1
Computed Properties
- Exact Mass: 110.048012819Da
- Monoisotopic Mass: 110.048012819Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 38.4Ų
3-Methylpyrazine 1-oxide Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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